Cas no 2282741-52-8 (1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester
• CAS No: 2282741-52-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD19706827
• CID: 5194443
• Update Time: 2026-03-05

1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester

• MDL： MFCD19706827
• Inchi： 1S/C11H18N2O2/c1-5-15-10(14)8-7-12-13-9(8)6-11(2,3)4/h7H,5-6H2,1-4H3,(H,12,13)
• InChI Key： BZMIUZAICHDRJU-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(CC(C)(C)C)=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester

1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester (CAS No. 2282741-52-8): A Comprehensive Overview

The compound 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester, identified by its CAS number 2282741-52-8, represents a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ester group and a bulky isobutyl substituent at the 3-position of the pyrazole ring, contribute to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential as antimicrobial, anti-inflammatory, antiviral, and anticancer agents. The specific modification of 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester with an ethyl ester group at the 4-position and an isobutyl group at the 3-position enhances its pharmacological profile, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the pyrazole core through condensation reactions, followed by functionalization at the 3- and 4-positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high efficiency. These synthetic strategies are crucial for obtaining a compound with the desired structural integrity and biological activity.

One of the most compelling aspects of 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester is its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has demonstrated its inhibitory effects on certain kinases and other enzymes implicated in cancer progression. These findings suggest that this compound could be a valuable starting point for developing novel therapeutic agents.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies indicate that 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester exhibits favorable solubility and stability characteristics, which are essential for formulation development. Additionally, its metabolic profile suggests that it may be processed in a manner that allows for targeted action while minimizing side effects.

In vitro and in vivo studies have provided valuable insights into the biological activity of this compound. For example, cell-based assays have shown that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Similarly, animal models have revealed promising results regarding its ability to modulate inflammatory responses. These findings underscore the potential of 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester as a therapeutic agent.

The development of new drugs often involves optimizing existing compounds to improve their efficacy and safety profiles. In the case of 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester, ongoing research aims to modify its structure to enhance its bioavailability and target specificity. Computational methods such as molecular docking and virtual screening are being used to identify potential analogs with improved properties. These approaches leverage computational power to accelerate the drug discovery process.

The role of computational chemistry in understanding molecular interactions cannot be overstated. By using advanced modeling techniques, researchers can predict how this compound will interact with biological targets at the molecular level. This information is crucial for designing experiments that validate these interactions in vitro and in vivo. Moreover, computational studies can help identify potential off-target effects that might arise from unintended interactions with other biological molecules.

The future prospects for 1H-Pyrazole-4-carboxylic acid, 3-(2,2-dimethylpropyl)-, ethyl ester are promising given the growing interest in pyrazole derivatives as therapeutic agents. As more data becomes available on its biological activity and pharmacokinetic properties, it is likely that new applications will emerge. Collaborative efforts between academic researchers and industry scientists will be essential for translating these findings into clinical applications.

In conclusion，1H-Pyrazole-4-carboxylic acid，3-(2，2-dimethylpropyl)-，ethyl ester (CAS No．2282741—52—8) represents a significant molecule with potential therapeutic applications．Its unique structural features，combined with promising preliminary results from biological assays，make it an attractive candidate for further research．As our understanding of its properties continues to grow，this compound is poised to play an important role in the development of new drugs．